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Compound of Interest

Compound Name: FIIN-4

Cat. No.: B15580158

For Researchers, Scientists, and Drug Development Professionals

Introduction

FIIN-4 is a potent and irreversible type Il inhibitor of Fibroblast Growth Factor Receptors
(FGFRs).[1] It covalently modifies a cysteine residue within the P-loop of the FGFR kinase
domain, locking it in an inactive "DFG-out" conformation.[1] This targeted action makes FIIN-4
a valuable tool for investigating the role of FGFR signaling in various cellular processes and a
potential therapeutic agent in cancers driven by aberrant FGFR activity.[1][2] Proper
preparation and storage of FIIN-4 stock solutions are critical for ensuring experimental
reproducibility and accuracy. This document provides detailed protocols and data for the

laboratory use of FIIN-4.

Quantitative Data Summary

The following tables summarize the key quantitative data for FIIN-4.

Table 1: Chemical and Physical Properties of FIIN-4
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Property Value Reference
Molecular Weight 634.73 g/mol [11[3]

CAS Number 2093088-81-2 [1]
Empirical Formula C35H38N804 [11[3]

White to beige
Appearance _ _ [1][4]
powder/crystalline solid

Purity >98% (HPLC) [1]

Table 2: Solubility of FIIN-4

Solvent Solubility Reference
DMSO 10 mg/mL [1]14]
Water Insoluble [31[5]
Ethanol Insoluble [6]

Table 3: Recommended Storage Conditions for FIIN-4

Short-Term Long-Term Special
Form . Reference
Storage Storage Instructions
2-8°C (protect -20°C (dry and
Powder ] N/A [11[3]I5]
from light) dark)
) -20°C or -80°C Aliquot to avoid
Stock Solution 2-8°C (days to
) (months to repeated freeze- [3151[6117]18]
(in DMSO) weeks)
years) thaw cycles.

Table 4: In Vitro Inhibitory Activity of FIIN-4
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Target IC50 Reference
FGFR1 2.6 nM [1]
FGFR2 2.6 nM [1]
FGFR3 5.6 NM [1]
FGFR4 9.2 nM [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM FlIN-4 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of FIIN-4 in dimethyl
sulfoxide (DMSO).

Materials:

FIIN-4 powder (Molecular Weight: 634.73 g/mol )

Anhydrous or molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:

o Pre-warm FIIN-4: Allow the vial of FIIN-4 powder to equilibrate to room temperature before
opening to prevent moisture condensation.

e Weigh FIIN-4: Accurately weigh out a desired amount of FIIN-4 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.35 mg of
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FIIN-4.
o Calculation:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

= Mass (mg) = 10 mmol/L x 0.001 L x 634.73 g/mol x 1000 mg/g = 6.35 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed FIIN-4 powder. For
the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the FIIN-4 powder is
completely dissolved. The solution should be clear.[1] Gentle warming (e.g., in a 37°C water
bath) can be used to aid dissolution if necessary.

Aliquot for Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes or cryovials. This is crucial to prevent degradation from repeated
freeze-thaw cycles.[6][7]

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[3][5][6] For short-term
use, the solution can be stored at 4°C for a few days to weeks.[3][5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the 10 mM FIIN-4 stock solution to working concentrations

for use in cell culture experiments.

Materials:

10 mM FIIN-4 stock solution in DMSO
Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
Sterile tubes for dilution

Calibrated micropipettes and sterile tips
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Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM FIIN-4 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations. It is recommended to prepare intermediate dilutions to
ensure accuracy.

o Example for a final concentration of 100 nM in 10 mL of medium:

1. Prepare a 1:100 intermediate dilution by adding 1 pL of the 10 mM stock to 99 pL of
culture medium. This results in a 100 puM intermediate solution.

2. Add 10 pL of the 100 uM intermediate solution to 10 mL of the final volume of cell
culture medium.

e DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium as is present in the FIIN-4 treated samples. The final DMSO
concentration should typically be kept below 0.1% to minimize solvent toxicity to the cells.

e Immediate Use: Add the final working solutions to your cell cultures immediately after
preparation.

Signaling Pathway and Experimental Workflow
FGFR Signaling Pathway Inhibition by FIIN-4

FIIN-4 exerts its inhibitory effect by targeting the FGFR signaling cascade. Upon binding of a
fibroblast growth factor (FGF) ligand, FGFRs dimerize and autophosphorylate, initiating
downstream signaling through pathways such as the RAS-RAF-MEK-ERK (MAPK) and PI3K-
AKT pathways.[2] These pathways are crucial for cell proliferation, survival, and differentiation.
FIIN-4's irreversible binding to FGFRs blocks these downstream events.[1]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15580158?utm_src=pdf-body
https://www.benchchem.com/product/b15580158?utm_src=pdf-body
https://www.benchchem.com/product/b15580158?utm_src=pdf-body
https://www.benchchem.com/product/b15580158?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6356571/
https://www.benchchem.com/product/b15580158?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1956
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Extracellular Space Intracellular Space
Inhibition

]
1
-
1
1
1
!
Plasma Membran:le

FGFR RAF
_

Bhosphorylation
—| PI3K MEK
AKT ERK

Proliferation,
Survival

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Obtain FIIN-4 Powder

10 mM Stock Solution

5. Store at -20°C or -80°C

T
|
:For Experiment

End: Use in Experiment

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15580158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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